

Nilutamide visual disturbances dark adaptation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nilutamide

CAS No.: 63612-50-0

Cat. No.: S548659

Get Quote


Clinical Characteristics & Data

The table below summarizes the key clinical characteristics and quantitative data related to **Nilutamide**-induced visual disturbances.

Characteristic	Clinical Description & Quantitative Data
Primary Symptom	Delay in adapting from a light to a dark environment; "seconds to a few minutes" when moving from lighted to dark areas [1].
Other Reported Symptoms	Impaired color vision (dyschromatopsia), such as objects appearing with a pinkish tinge [2] [3].
Incidence	Reported in 13% to 57% of patients receiving Nilutamide in clinical trials [1] [3] [4]. One study noted this effect in approximately 65% of patients [2].
Onset & Duration	Can occur early in treatment; often does not abate with continued therapy [1].
Reversibility	Rapidly reversible upon drug discontinuation. Symptoms improve within weeks of switching to alternative antiandrogens like bicalutamide [2].
Proposed Alleviation	Wearing tinted glasses can mitigate the symptom [1] [4].

Proposed Mechanisms of Action

The exact molecular mechanism behind delayed dark adaptation is not fully established. The leading hypothesis involves interference with the visual cycle's photochemical processes.



[Click to download full resolution via product page](#)

This proposed mechanism is supported by **photostress recovery testing**, a clinical tool used to assess macular function by measuring the time taken to recover visual acuity after bleaching retinal photoreceptors with a bright light [2].

- **Normal Recovery Time:** ≤ 50 seconds [2].

- **Nilutamide-Affected Recovery:** Can be significantly prolonged, with one case report showing recovery times of 4-5 minutes, which normalized to under 1 minute after switching medications [2].

Experimental Assessment & Protocols

For researchers designing studies to investigate this phenomenon, here are established clinical methodologies that can be adapted for preclinical or clinical research.


Photostress Recovery Test Protocol

This non-invasive protocol is a direct method for quantifying dark adaptation delay [2].

- **Baseline Measurement:** Obtain the patient's best-corrected visual acuity.
- **Dark Adaptation:** Have the subject adapt to a darkened room for one minute.
- **Retinal Bleaching:** Hold a bright light source (e.g., indirect ophthalmoscope set to maximum intensity) approximately 3 cm from the eye for 10 seconds. Instruct the subject to look directly at the light.
- **Recovery Timing:** Immediately after bleaching, start a timer and ask the subject to read letters one line above their baseline acuity on a standard vision chart. The time elapsed until they can correctly read the letters is the **photostress recovery time**.
- **Interpretation:** A recovery time of **more than 50 seconds is considered abnormal** and indicates impaired macular photoreceptor function [2].

Systematic Assessment Workflow

A comprehensive approach to evaluating **Nilutamide**-related ocular effects should include multiple endpoints, as outlined in the workflow below.



[Click to download full resolution via product page](#)

FAQs for Technical Support

Q1: How should researchers manage and mitigate this side effect in clinical trials?

- **Patient Communication:** Inform trial participants that this is a known, reversible side effect. Advise caution when driving at night or entering tunnels [1] [4].

- **Mitigation Strategy:** Recommend the use of tinted glasses, which can alleviate symptoms for some individuals [1] [4].
- **Dosage Consideration:** While the effect is dose-dependent, it often persists even with continued treatment at standard doses (150 mg/day) [1] [3].
- **Alternative Agents:** If the side effect significantly impacts quality of life, the protocol may consider switching to an alternative antiandrogen such as **bicalutamide** or **flutamide**, which are not associated with this specific visual disturbance [2] [3].

Q2: Are certain patient populations at higher risk for Nilutamide-induced visual disturbances? Current data does not clearly identify specific demographic populations (e.g., based on age or race) at higher risk for this particular side effect. However, it is crucial to note that other serious **Nilutamide** toxicities, such as **interstitial pneumonitis**, have a significantly higher incidence in Japanese populations (up to 17%) [1] [3] [4]. This underscores the importance of vigilant monitoring for all adverse effects across diverse trial populations.

Q3: Is the delayed dark adaptation unique to Nilutamide? Yes, this side effect is considered relatively unique to **Nilutamide** among nonsteroidal antiandrogens. It is rarely, if ever, reported with the more commonly used agents **bicalutamide** and **flutamide** [2] [3] [5]. This specificity makes it a valuable area of research for understanding drug-receptor interactions and off-target effects on the visual cycle.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Nilandron: Package Insert / Prescribing Information [drugs.com]
2. Cancer Treatment Impairs Dark Adaptation [reviewofoptometry.com]
3. Nilutamide [en.wikipedia.org]
4. by ANI Pharmaceuticals, Inc. Nilutamide tablet NILUTAMIDE [fda.report]
5. Clinical Experiences of Visual Disturbances with Nilutamide [semanticscholar.org]

To cite this document: Smolecule. [Nilutamide visual disturbances dark adaptation]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b548659#nilutamide-visual-disturbances-dark-adaptation>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com